2-(4-tert-butylphenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide

• IUPAC Name: 2-(4-tert-butylphenoxy)-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]acetamide
• InChI: InChI=1S/C24H30N2O4/c1-24(2,3)19-6-10-21(11-7-19)30-17-22(27)25-20-8-4-18(5-9-20)16-23(28)26-12-14-29-15-13-26/h4-11H,12-17H2,1-3H3,(H,25,27)
• InChI Key: SAIYXRFNANZUFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)CC(=O)N3CCOCC3
• Molecular Formula: C24H30N2O4
• Molecular Weight: 410.5 g/mol

Description

2-(4-tert-butylphenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide, hereafter referred to as TBMO, is a small molecule that has been synthesized and studied for its potential applications in scientific research. TBMO is a phenylacetamide derivative that is synthesized from the reaction of 2-tert-butylphenol and 4-morpholine-2-one. TBMO has been studied for its potential applications in various scientific research fields, including biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments.

Scientific Research Applications

TBMO has been studied for its potential applications in various scientific research fields. For example, TBMO has been studied for its potential applications in the fields of biochemistry, pharmacology, and immunology. TBMO has been shown to exhibit anti-inflammatory, anti-bacterial, and anti-oxidant properties, and has been used in the study of the effects of various drugs on the human body. Additionally, TBMO has been used to study the effects of various environmental pollutants on the human body, as well as the effects of various hormones on the human body.

Mechanism of Action

The mechanism of action of TBMO is not yet fully understood. However, it is believed that TBMO binds to specific receptors in the human body, which then triggers a cascade of biochemical reactions that lead to the desired effect. For example, TBMO has been shown to bind to certain receptors in the body that are involved in the regulation of inflammation, and this binding triggers the release of anti-inflammatory compounds. Additionally, TBMO has been shown to bind to certain receptors in the body that are involved in the regulation of bacterial growth, and this binding triggers the release of anti-bacterial compounds.
Biochemical and Physiological Effects
TBMO has been studied for its potential effects on the human body. TBMO has been shown to exhibit anti-inflammatory, anti-bacterial, and anti-oxidant properties. In addition, TBMO has been shown to have a positive effect on the immune system, as it has been shown to stimulate the production of cytokines, which are molecules that help to regulate the immune response. Additionally, TBMO has been shown to have a positive effect on the cardiovascular system, as it has been shown to reduce the risk of atherosclerosis, a condition in which plaque builds up in the arteries.

Advantages and Limitations for Lab Experiments

The use of TBMO in laboratory experiments has several advantages. First, TBMO is relatively inexpensive and easy to synthesize. Additionally, TBMO is stable in solution, making it easy to store and use in experiments. Furthermore, TBMO is non-toxic, making it safe to use in experiments.
However, there are also some limitations to the use of TBMO in laboratory experiments. First, TBMO is not very soluble in water, making it difficult to dissolve in solutions. Additionally, TBMO binds to certain receptors in the body, which can make it difficult to study the effects of other compounds in the presence of TBMO. Finally, TBMO is not very stable in the presence of light and heat, making it difficult to store and use in experiments.

Future Directions

The potential future directions for TBMO research are numerous. First, TBMO could be studied for its potential applications in the field of drug discovery and development. Additionally, TBMO could be studied for its potential applications in the field of cancer research and therapy. Furthermore, TBMO could be studied for its potential applications in the field of immunology, as it has been shown to have a positive effect on the immune system. Finally, TBMO could be studied for its potential applications in the field of environmental toxicology, as it has been shown to have a positive effect on the human body in the presence of certain environmental pollutants.

Synthesis Methods

TBMO is synthesized through a nucleophilic aromatic substitution reaction between 2-tert-butylphenol and 4-morpholine-2-one. The reaction is catalyzed by a base, such as sodium hydroxide, and proceeds in a two-step process. In the first step, the 4-morpholine-2-one reacts with the 2-tert-butylphenol to form the intermediate product, 4-tert-butyl-2-morpholino-4-phenoxyacetamide. In the second step, the intermediate product is hydrolyzed by the base, resulting in the final product, TBMO.